Cas no 1189900-94-4 ((4-Chlorophenyl)methyl 1-(4-bromo-3-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: (4-Chlorophenyl)methyl 1-(4-bromo-3-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 1189900-94-4
• MF: C₁₈H₁₅BrClN₃O₂
• MW: 420.68760228157
• CID: 5433897
• PubChem ID: 50763830
• Update Time: 2025-05-21

(4-Chlorophenyl)methyl 1-(4-bromo-3-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)methyl 1-(4-bromo-3-methylphenyl)-5-methyltriazole-4-carboxylate
• 4-chlorobenzyl 1-(4-bromo-3-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
• HMS3482O05
• AKOS004950323
• F3222-3789
• 1189900-94-4
• (4-chlorophenyl)methyl 1-(4-bromo-3-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
• (4-Chlorophenyl)methyl 1-(4-bromo-3-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C18H15BrClN3O2/c1-11-9-15(7-8-16(11)19)23-12(2)17(21-22-23)18(24)25-10-13-3-5-14(20)6-4-13/h3-9H,10H2,1-2H3
• InChI Key： VSOPUHVQOWZOCN-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Br)C(C)=C2)C(C)=C(C(OCC2=CC=C(Cl)C=C2)=O)N=N1

Computed Properties

• Exact Mass: 419.00362g/mol
• Monoisotopic Mass: 419.00362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 541.8±60.0 °C(Predicted)
• pka: -3.91±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on (4-Chlorophenyl)methyl 1-(4-bromo-3-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

The Compound CAS No. 1189900-94-4: (4-Chlorophenyl)methyl 1-(4-bromo-3-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

The compound with CAS No. 1189900-94-4, known as (4-Chlorophenyl)methyl 1-(4-bromo-3-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of triazole derivatives, which have gained considerable attention in recent years due to their unique chemical properties and versatility in different fields.

Triazole derivatives are widely studied for their role in medicinal chemistry, where they often serve as scaffolds for drug design due to their ability to form stable hydrogen bonds and exhibit favorable pharmacokinetic properties. The structure of this compound includes a chlorophenyl group, a bromophenyl group, and a methyl-substituted triazole ring, which collectively contribute to its distinctive chemical behavior.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of coupling reactions and selective substitutions. The presence of both halogen substituents (chlorine and bromine) on the aromatic rings enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules. Additionally, the methyl groups attached to the triazole ring and the phenyl rings provide steric bulk, which can influence the compound's solubility and bioavailability.

In terms of applications, this compound has shown promise in the field of pharmaceuticals, where it is being explored as a potential lead molecule for anti-inflammatory and anti-cancer drug development. Its unique structure allows for interactions with various biological targets, making it a candidate for further optimization in drug discovery programs.

Moreover, this compound has been utilized in materials science as a precursor for advanced materials such as polymers and coatings. The triazole moiety is known to participate in click chemistry reactions, enabling the construction of robust polymer networks with tailored properties.

Recent studies have also highlighted its potential in catalysis, where it serves as a ligand for transition metal catalysts in various organic transformations. The combination of halogen atoms and nitrogen-containing rings provides excellent coordination abilities, making it suitable for catalytic applications in organic synthesis.

In conclusion, the compound CAS No. 1189900-94-4 represents a significant advancement in modern organic chemistry due to its versatile structure and wide-ranging applications across multiple disciplines. Its continued exploration will undoubtedly contribute to further innovations in drug development, materials science, and catalytic processes.